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Compound of Interest

Compound Name: Epigallocatechin 3,5-digallate

Cat. No.: B1211531 Get Quote

Prudent Practice Advisory: Specific safety data for Epigallocatechin 3,5-digallate is limited.

Therefore, it is recommended to handle this compound with the same precautions as its

structurally similar and well-studied analogue, (-)-Epigallocatechin gallate (EGCG).[1] All

procedures should be conducted based on a thorough risk assessment.

Hazard Identification and Immediate Precautions
Epigallocatechin 3,5-digallate, treated with the same caution as EGCG, is considered

hazardous. Key risks include:

Acute Oral Toxicity: Harmful if swallowed.

Skin and Eye Irritation: Causes serious eye irritation and may cause skin irritation or an

allergic skin reaction.[2]

Respiratory Irritation: May cause respiratory irritation.[2] Avoid the formation and inhalation of

dust.[2]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[2] Avoid release to the

environment.

In case of exposure, follow the first aid measures outlined in the table below.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the required PPE for handling Epigallocatechin 3,5-digallate.

Protection Type Required PPE
Specifications and Best

Practices

Hand Protection Chemical-resistant gloves

Wear protective gloves. For

compounds like phenols,

neoprene or butyl rubber

gloves are recommended.

Nitrile gloves may be suitable

for splash protection but

should be changed

immediately upon contact.[3]

Eye and Face Protection
Safety glasses with side

shields or goggles

Use eye and face protection.

[2] A face shield may be

necessary if there is a splash

hazard.[4]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing

Wear a lab coat and long-

sleeved clothing.[2][3] An

impervious apron may be

required if there is a significant

splash potential.[3]

Respiratory Protection Use in a well-ventilated area

Work in a chemical fume hood,

especially when handling

powders or creating solutions.

[5] For emergencies or large-

scale operations, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator may be necessary.

[2]

Handling and Storage
Operational Plan:
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Preparation: Before handling, ensure you have read and understood the safety data sheet

for a similar compound like EGCG.[5] Locate the nearest emergency eyewash and shower

station.[5]

Engineering Controls: Always handle Epigallocatechin 3,5-digallate in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation of dust.[2][5]

Weighing and Transfer: Handle the solid material carefully to avoid creating dust. Use

appropriate tools for transfer.

Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly after

handling, even if gloves were worn.[2][5] Remove contaminated clothing promptly.[2]

Storage:

Keep the container tightly closed in a dry, well-ventilated place.[6]

Protect from direct sunlight.[6]

For product quality, refrigeration is recommended.[6]

Store away from strong oxidizing agents.[6]

Spill and Emergency Procedures

Safety Operating Guide
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Scenario Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes.[5] If skin irritation or a rash occurs,

seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

consult an ophthalmologist.[5]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Call a poison center or doctor if you feel unwell.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Seek medical

attention if you feel unwell.[5]

Small Spill (Solid)

Wear appropriate PPE.[2] Mechanically take up

the material and place it in a sealed container

for disposal.[2] Clean the affected area

thoroughly.[2]

Small Spill (Liquid)

Wear appropriate PPE.[2] Absorb with an inert

material and place it in a container for disposal.

[2]

Large Spill

Evacuate the area. Ensure adequate ventilation.

[2] Prevent the spill from entering drains.[2]

Contact your institution's Environmental Health

and Safety (EHS) department.[5]

Disposal Plan
Epigallocatechin 3,5-digallate and any contaminated materials should be treated as

hazardous waste.[1]

Waste Segregation:

Safety Operating Guide

Check Availability & Pricing
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Solid Waste: Collect solid powder, contaminated gloves, weighing papers, and spill

cleanup materials in a dedicated, clearly labeled hazardous waste container.[1]

Liquid Waste: Use a dedicated, leak-proof hazardous waste container for solutions. Do not

mix with other incompatible waste streams.[1]

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a

designated sharps container.[1]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" with the full

chemical name.[1]

Disposal: Arrange for waste collection by a licensed hazardous waste disposal service or

your institution's EHS department.[1][2] Do not dispose of this chemical down the drain or in

regular trash.[1]

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the key steps and decision points for safely handling and

disposing of Epigallocatechin 3,5-digallate in a laboratory setting.

Safety Operating Guide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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